Cas no 79604-49-2 (2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE)

2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE structure
79604-49-2 structure
Product Name:2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE
CAS No:79604-49-2
MF:C9H7Cl2N3O
MW:244.077379465103
CID:984767
PubChem ID:135477896
Update Time:2025-04-20

2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE
    • 2-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazol-3-one
    • DTXSID30459865
    • 1-(2,4-Dichlorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
    • LUYDKQMWOGHCOP-UHFFFAOYSA-N
    • 4,5-dihydro-1-(2,4-dichloro-phenyl)-3-methyl-1,2,4-triazol-5(1H)-one
    • 4,5-dihydro-1-(2,4-dichlorophenyl)-3-methyl-1,2,4-triazol-5(1H)-one
    • 4,5-dihydro-1-(2,4-dichloro-phenyl) -3-methyl-1,2,4-triazol-5(1H)-one
    • SCHEMBL5973251
    • 79604-49-2
    • AG-H-19234
    • Inchi: 1S/C9H7Cl2N3O/c1-5-12-9(15)14(13-5)8-3-2-6(10)4-7(8)11/h2-4H,1H3,(H,12,13,15)
    • InChI Key: LUYDKQMWOGHCOP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N1C(NC(C)=N1)=O)Cl

Computed Properties

  • Exact Mass: 242.9966172g/mol
  • Monoisotopic Mass: 242.9966172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.7Ų

2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE Related Literature

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